3-[(2-nitrophenyl)thio]-2-phenylimidazo[1,2-a]pyridine

• IUPAC Name: 3-(2-nitrophenyl)sulfanyl-2-phenylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C19H13N3O2S/c23-22(24)15-10-4-5-11-16(15)25-19-18(14-8-2-1-3-9-14)20-17-12-6-7-13-21(17)19/h1-13H
• InChI Key: JEMAADCNYFXSSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N3C=CC=CC3=N2)SC4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C19H13N3O2S
• Molecular Weight: 347.4 g/mol

Description

3-[(2-nitrophenyl)thio]-2-phenylimidazo[1,2-a]pyridine is a chemical compound that belongs to the class of imidazo[1,2-a]pyridines. This compound has gained significant attention in the scientific community due to its potential applications in various research fields.

Scientific Research Applications

Synthetic Approaches and Structural Insights

• Synthetic Methodologies : A novel strategy for constructing the 3-phenyl-1H-pyrrolo-imidazo[1,2-a]pyridine backbone, which is closely related to the requested compound, was described by Zhang et al. (2019). This method provides rapid access to diverse molecular libraries, potentially including compounds with structures similar to 3-[(2-nitrophenyl)thio]-2-phenylimidazo[1,2-a]pyridine, and identified a new compound with antiproliferative activity against human colon cancer cell lines (Zhang et al., 2019).

• Structural Analyses : The crystal structures and charge distributions of 2-phenylimidazo[1,2-a]pyridine and related salts were investigated, providing insights into the electron density distribution changes induced by nitro-group insertion. This study is relevant for understanding the structural properties of nitro-substituted imidazo[1,2-a]pyridines (Tafeenko et al., 1996).

Biological Activities and Applications

• Antiparasitic and Antitrypanosomal Activities : Fersing et al. (2019) synthesized a series of 3-nitroimidazo[1,2-a]pyridine derivatives, including those bearing phenylthio moieties. One compound exhibited potent antileishmanial and antitrypanosomal activities, with low cytotoxicity, making it a candidate for further in vivo studies. This indicates the potential of related structures in treating parasitic infections (Fersing et al., 2019).

• Fluorescent Properties for Biomarker Applications : The fluorescent properties of 3-hydroxymethyl imidazo[1,2-a]pyridine and pyrimidine derivatives were studied by Velázquez-Olvera et al. (2012), highlighting their potential as biomarkers and photochemical sensors. This research suggests the utility of structurally similar compounds in fluorescence-based applications (Velázquez-Olvera et al., 2012).

Safety and Hazards

The safety data sheet for “3-[(2-nitrophenyl)thio]-2-phenylimidazo[1,2-a]pyridine” is not available in the resources I have. Therefore, it’s important to handle this compound with care, following standard safety procedures for handling chemicals.